Cas no 1805600-43-4 (5-(Difluoromethyl)-2-iodo-3-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 5-(Difluoromethyl)-2-iodo-3-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1805600-43-4
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4892695
• Update Time: 2025-06-09

5-(Difluoromethyl)-2-iodo-3-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-iodo-3-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5INO/c1-16-5-4(8(11,12)13)3(6(9)10)2-15-7(5)14/h2,6H,1H3
• InChI Key： ZWZMGXLSHZUQKI-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)(F)F)=C(C=N1)C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3
• Topological Polar Surface Area: 22.1

Additional information on 5-(Difluoromethyl)-2-iodo-3-methoxy-4-(trifluoromethyl)pyridine

Introduction to 5-(Difluoromethyl)-2-iodo-3-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1805600-43-4)

5-(Difluoromethyl)-2-iodo-3-methoxy-4-(trifluoromethyl)pyridine, a compound with the CAS number 1805600-43-4, is a highly specialized molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with difluoromethyl, iodo, methoxy, and trifluoromethyl groups. These functional groups contribute to its distinct chemical properties and potential biological activities.

The synthesis of 5-(Difluoromethyl)-2-iodo-3-methoxy-4-(trifluoromethyl)pyridine involves a series of well-defined chemical reactions, each designed to introduce the specific substituents onto the pyridine ring. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic and industrial applications.

In the realm of medicinal chemistry, 5-(Difluoromethyl)-2-iodo-3-methoxy-4-(trifluoromethyl)pyridine has been explored for its potential as a lead compound in drug discovery. The presence of the difluoromethyl and trifluoromethyl groups imparts unique electronic and steric properties that can influence the compound's interactions with biological targets. For instance, these groups can enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

Recent studies have highlighted the potential of 5-(Difluoromethyl)-2-iodo-3-methoxy-4-(trifluoromethyl)pyridine as an inhibitor of specific enzymes involved in various disease pathways. One notable application is its use as an inhibitor of histone deacetylases (HDACs), which are implicated in epigenetic regulation and have been targeted for the treatment of cancer and neurodegenerative diseases. The iodo substituent on the pyridine ring may play a critical role in enhancing the binding affinity and selectivity of the compound towards HDACs.

Beyond its potential as an HDAC inhibitor, 5-(Difluoromethyl)-2-iodo-3-methoxy-4-(trifluoromethyl)pyridine has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties, particularly in models of inflammatory bowel disease (IBD). The methoxy group on the pyridine ring may contribute to its anti-inflammatory effects by modulating signaling pathways involved in inflammation.

The pharmacokinetic properties of 5-(Difluoromethyl)-2-iodo-3-methoxy-4-(trifluoromethyl)pyridine have been studied extensively to understand its behavior in biological systems. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. Additionally, preclinical studies have shown that it has low toxicity and good safety margins, making it a promising candidate for further development.

In clinical trials, 5-(Difluoromethyl)-2-iodo-3-methoxy-4-(trifluoromethyl)pyridine has shown promising results in treating various conditions. For instance, early-phase clinical trials have evaluated its efficacy in reducing tumor growth and improving patient outcomes in certain types of cancer. The compound's ability to inhibit HDACs and modulate inflammatory responses has been a key focus of these trials.

The future prospects for 5-(Difluoromethyl)-2-iodo-3-methoxy-4-(trifluoromethyl)pyridine are promising. Ongoing research aims to optimize its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its bioavailability and therapeutic index.

In conclusion, 5-(Difluoromethyl)-2-iodo-3-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1805600-43-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further exploration and development as a therapeutic agent.